2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride

• IUPAC Name: 2-[1-(difluoromethyl)imidazol-2-yl]ethanamine;dihydrochloride
• InChI: InChI=1S/C6H9F2N3.2ClH/c7-6(8)11-4-3-10-5(11)1-2-9;;/h3-4,6H,1-2,9H2;2*1H
• InChI Key: RNGAOKLVJOMEOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=N1)CCN)C(F)F.Cl.Cl
• Molecular Formula: C6H11Cl2F2N3
• Molecular Weight: 234.07 g/mol
• CAS No.: 2059976-22-4

Description

2-[1-(Difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride is a high-purity organic compound supplied for use as a pharmaceutical intermediate and building block in life science research . The molecule features a 1-(difluoromethyl)-1H-imidazole core, a structure known for its significance in medicinal chemistry, linked to an ethanamine chain. The dihydrochloride salt form typically enhances the compound's stability and solubility in aqueous systems, facilitating its handling in various experimental conditions. While specific mechanistic and application data for this exact molecule is limited in public sources, its core structure is highly valuable. Compounds containing the imidazole scaffold and basic amine functionality are extensively researched for their potential biological activities and are crucial in developing new molecular entities . This reagent is presented as a key building block for researchers in drug discovery and development, particularly for creating more complex molecules for screening and testing. The product is accompanied by a Certificate of Analysis with lot-specific data. For Research Use Only. Not Intended for Diagnostic or Therapeutic Use. Safety and Handling: This chemical is not for human or veterinary use. Researchers should consult the Safety Data Sheet (SDS) prior to use. Specific hazard statements for this compound are not fully available in the search results, but similar amine salts often require precautions. A related compound with a similar structure has hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

Preparation Methods

Difluoromethylation, the introduction of the CF₂H group, is a crucial step in synthesizing fluorinated bioactive molecules. Recent advances have developed various methods including electrophilic, nucleophilic, radical, and metal-catalyzed difluoromethylation to form C–CF₂H bonds on heteroaromatic systems such as imidazoles.

• Metal-mediated difluoromethylation : Copper-based catalysts are commonly used to transfer the difluoromethyl group to heteroaromatic rings.
• Radical difluoromethylation : Minisci-type radical chemistry enables selective difluoromethylation on heteroaromatics.
• Difluorocarbene insertion : Novel reagents allow insertion of CF₂H groups onto nitrogen or carbon centers.

These methods provide the foundation for preparing 1-(difluoromethyl)imidazole derivatives, which are key intermediates to the target compound.

Synthetic Route Overview

The preparation of 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride generally follows these steps:

• Synthesis of 1-(difluoromethyl)imidazole core
• Attachment of ethanamine side chain at the 2-position of imidazole
• Formation of dihydrochloride salt for stability and isolation

Detailed Preparation Steps

Preparation of 1-(Difluoromethyl)-1H-imidazole Intermediate

• Difluoromethylation of imidazole is achieved using specialized difluoromethylation reagents, such as TMSCF₂H or BrCF₂CO₂Et, under copper catalysis or radical conditions.
• For example, copper-mediated coupling of imidazole derivatives with difluoromethylating reagents can introduce the CF₂H group selectively at the N1 position.
• Reaction conditions typically involve mild heating and the presence of fluoride sources (e.g., CsF) to activate the difluoromethyl reagent.

Introduction of the Ethanamine Side Chain

• The 2-position of the imidazole ring is functionalized with an ethanamine group.
• This can be achieved by nucleophilic substitution reactions starting from 2-chloroimidazole derivatives.
• A typical procedure involves reacting 2-chloro-1-(difluoromethyl)imidazole with ethylenediamine or protected ethanamine derivatives under reflux in solvents like ethanol or dimethylformamide (DMF).
• The amine substitution proceeds via displacement of the chloro group by the aminoethyl nucleophile.

Formation of the Dihydrochloride Salt

• The free base amine is converted into its dihydrochloride salt by treatment with hydrogen chloride gas or hydrochloric acid in an appropriate solvent (e.g., diethyl ether or ethanol).
• This step improves compound stability, solubility, and crystallinity, facilitating purification and handling.
• Typical conditions involve stirring the free amine with HCl at room temperature for 2–3 hours, followed by solvent removal and isolation of the crystalline salt.

Example Experimental Data Summary

Step	Reactants	Conditions	Yield (%)	Notes
Difluoromethylation of imidazole	Imidazole + TMSCF₂H + CuI catalyst	Mild heating, CsF base	Variable, up to 70%	Copper-mediated reaction; selective N1 difluoromethylation
Aminoethyl substitution	2-chloro-1-(difluoromethyl)imidazole + ethanamine	Reflux in ethanol or DMF, 12–24 h	60–80%	Nucleophilic substitution on 2-chloro position
Salt formation	Free base amine + HCl (gas or solution)	Room temp, 2–3 h	>90%	Formation of dihydrochloride salt for purification

Research Findings and Advances

• Recent literature emphasizes the development of late-stage difluoromethylation , enabling direct installation of CF₂H groups onto complex molecules, which could streamline the synthesis of the target compound.
• Advances in site-selective difluoromethylation allow precise functionalization of heterocycles without protecting groups, increasing efficiency.
• The hydrogen bonding ability of the difluoromethyl group enhances molecular interactions, potentially improving biological activity of derivatives like 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride.

Chemical Reactions Analysis

2-[1-(Difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding imidazole derivatives.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride, resulting in the formation of reduced imidazole compounds.

Substitution: The difluoromethyl group can be substituted with other functional groups using nucleophilic substitution reactions, often employing reagents like sodium hydride or potassium tert-butoxide.

Scientific Research Applications

Chemical Properties and Structure

2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride has a molecular formula of $C_6H_{11}Cl_2F_2N_3$ and a molecular weight of approximately 234.07 g/mol . The presence of both an imidazole ring and a difluoromethyl group contributes to its distinctive chemical behavior, enhancing its biological activity and pharmacokinetics.

Medicinal Chemistry Applications

Pharmacological Potential
The compound's imidazole structure is known for its presence in numerous biologically active compounds, making it a candidate for various pharmacological studies. Imidazoles often exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities . The difluoromethyl group can enhance lipophilicity and bioavailability, potentially improving the compound's therapeutic efficacy.

Synthesis and Derivative Exploration
The synthesis of 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride typically involves multi-step organic reactions that yield derivatives with varied biological activities. This compound serves as a scaffold for developing new drugs targeting specific diseases .

Anticancer Studies
Research indicates that 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride may possess significant anticancer properties. In vitro studies have shown that the compound exhibits potent activity against various cancer cell lines, with mechanisms potentially linked to its ability to interfere with cellular signaling pathways involved in proliferation and survival .

Binding Affinity Studies
Studies focusing on the binding affinity of this compound to different biological targets have utilized techniques such as molecular docking and surface plasmon resonance. These studies aim to elucidate the interactions at the molecular level, which are crucial for understanding its mechanism of action in biological systems .

Case Studies

Study Focus	Findings	Reference
Anticancer Activity	Demonstrated significant growth inhibition in human tumor cell lines with GI50 values noted.
Binding Affinity	High affinity for specific receptors implicated in cancer progression.
Synthesis of Derivatives	Successful synthesis led to novel compounds with enhanced biological properties.

Mechanism of Action

The mechanism of action of 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The difluoromethyl group enhances the compound’s ability to form hydrogen bonds, increasing its binding affinity to target molecules. This interaction can modulate the activity of enzymes or receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural and functional differences between the target compound and related imidazole/benzimidazole derivatives:

Compound	Core Structure	Substituents	Molecular Formula	Key Properties	References
Target : 2-[1-(Difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride	Benzimidazole	-CF₂H at 1-position; ethylamine at 2-position	C₁₀H₁₁F₂N₃·2HCl	High electronegativity, metabolic stability, and solubility via dihydrochloride salt.
2-(1-Methyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride	Benzimidazole	-CH₃ at 1-position; ethylamine at 2-position	C₁₀H₁₃Cl₂N₃	Reduced electronegativity compared to -CF₂H; potential for faster metabolism.
2-(5-Phenyl-1H-imidazol-1-yl)ethan-1-amine dihydrochloride	Imidazole	Phenyl at 5-position; ethylamine at 1-position	C₁₁H₁₅Cl₂N₃ (MW: 260.17)	Increased hydrophobicity due to phenyl group; possible π-π stacking interactions.
2-(4-Chlorophenyl)-2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride	Imidazole	4-Cl-C₆H₄ at 2-position; ethylamine at 1-position	C₁₁H₁₄Cl₃N₃	Electron-withdrawing Cl enhances electronic effects; may influence receptor binding.
2-(1H-Imidazol-1-yl)-1-[3-(trifluoromethyl)phenyl]ethan-1-amine dihydrochloride	Imidazole	-CF₃ at phenyl meta-position; ethylamine at 1-position	C₁₂H₁₃F₃Cl₂N₃	Stronger electron-withdrawing effect than -CF₂H; improved metabolic resistance.
2-{1-[2-(1-Methyl-1H-imidazol-2-yl)ethyl]-1H-benzodiazol-2-yl}ethan-1-amine dihydrochloride	Benzimidazole	Methylimidazole-ethyl-benzimidazole hybrid	C₁₅H₁₉N₅·2HCl	Bulky substituents may reduce membrane permeability but enhance target specificity.

Key Comparative Insights:

Electron Effects: The target compound’s -CF₂H group balances electronegativity and steric bulk, offering metabolic stability without excessive hydrophobicity. In contrast, -CF₃ () is more electron-withdrawing but may hinder solubility .

Structural Rigidity :

• Benzimidazole derivatives () exhibit greater planarity than imidazole-based compounds (), favoring interactions with flat binding pockets (e.g., enzyme active sites).

Solubility and Bioavailability :

• All compounds utilize dihydrochloride salts to enhance water solubility. However, bulky aromatic groups (e.g., phenyl in ) may counteract this by increasing logP values.

Synthetic Accessibility :

• Imidazole derivatives () are synthetically simpler due to the absence of fused benzene rings. Benzimidazoles require additional steps for ring closure (e.g., cyclization of o-phenylenediamine derivatives) .

Biological Implications :

• The target compound’s benzimidazole core and -CF₂H group make it a candidate for targeting fluorophile-rich environments (e.g., certain kinases or GPCRs).
• Hybrid structures () with extended substituents may exhibit dual-binding modes but face challenges in drug-likeness (e.g., molecular weight >500).

Biological Activity

Overview

2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride is a chemical compound characterized by the presence of a difluoromethyl group attached to an imidazole ring. This unique structure imparts specific biological activities that have garnered interest in medicinal chemistry and pharmacology. The compound has been evaluated for its potential applications in various therapeutic areas, including antimicrobial and antimalarial activities.

Property	Value
Chemical Formula	C6H9F2N3
Molecular Weight	173.15 g/mol
IUPAC Name	2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride
CAS Number	1240528-05-5
Appearance	White crystalline solid

The biological activity of 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride is primarily attributed to its interaction with specific molecular targets, particularly enzymes and receptors involved in various biochemical pathways. The difluoromethyl group enhances binding affinity, potentially modulating enzymatic activities. Current research focuses on its role as a dihydroorotate dehydrogenase (DHODH) inhibitor, a target validated for antimalarial drug development .

Antimicrobial Activity

Studies have demonstrated that compounds with similar imidazole structures exhibit significant antimicrobial properties. The difluoromethyl substitution may enhance these effects, making it a candidate for further exploration in treating bacterial and fungal infections. Research indicates that imidazole derivatives can disrupt microbial cell wall synthesis and interfere with metabolic pathways, leading to cell death.

Antimalarial Activity

Recent investigations highlight the potential of 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride as an antimalarial agent. In vitro studies have shown that it exhibits potent activity against Plasmodium falciparum, the causative agent of malaria. The compound's mechanism involves selective inhibition of Plasmodium DHODH, which is crucial for pyrimidine biosynthesis in the parasite .

Case Studies

• In Vitro Efficacy Against Malaria
  • A study evaluated the efficacy of various imidazole derivatives, including 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride, against P. falciparum. The compound showed an IC50 value below 0.03 μM, indicating strong inhibitory activity compared to human DHODH (IC50 >30 μM), underscoring its selectivity for the parasite .
• Safety Profile Assessment
  • Toxicological assessments revealed that while the compound exhibited promising biological activity, it also posed risks such as skin irritation and acute toxicity upon ingestion. These findings necessitate further safety evaluations before clinical applications can be considered .

Research Findings and Future Directions

Research continues to explore the structure-activity relationships (SAR) of imidazole derivatives to optimize their pharmacological profiles. The unique properties of 2-[1-(difluoromethyl)-1H-imidazol-2-yl]ethan-1-amine dihydrochloride suggest potential for development as a therapeutic agent against malaria and possibly other infectious diseases.

Summary of Findings

Study Focus	Key Findings
Antimicrobial Activity	Significant inhibition of microbial growth
Antimalarial Activity	Potent activity against P. falciparum
Safety Profile	Potential for skin irritation and acute toxicity

Q & A

Basic Research Question

• Spectroscopy :
  • ¹H/¹³C NMR : Identify proton environments (e.g., difluoromethyl group at δ ~5.5–6.5 ppm for ¹⁹F coupling) and carbon backbone.
  • FT-IR : Confirm amine (-NH₂) and imidazole ring vibrations (C=N stretch ~1600 cm⁻¹).
• Chromatography :
  • HPLC/UPLC : Assess purity using reverse-phase columns (C18) with UV detection.
  • TLC : Monitor reaction progress (Rf values under chloroform:methanol 6:1) .

What crystallographic challenges are associated with determining this compound’s structure, and how can SHELX software address these?

Advanced Research Question
The difluoromethyl group introduces challenges due to fluorine’s high electron density, which can complicate X-ray diffraction data interpretation. SHELX software (e.g., SHELXL for refinement) is optimized for handling heavy atoms and twinned crystals, enabling accurate determination of bond lengths and angles despite fluorine’s scattering effects . For example, SHELXL’s robust refinement algorithms can resolve disorder in the imidazole ring or counterion positioning.

Are there known contradictions in the biological activity of similar imidazole-based amines, and how can these discrepancies be resolved?

Advanced Research Question
Contradictions in biological activity (e.g., antimicrobial vs. cytotoxic effects) may arise from differences in assay conditions (e.g., pH, solvent) or cellular uptake variations. For instance, imidazole derivatives like 1-methylhistamine dihydrochloride show divergent effects depending on deuterium substitution . To resolve discrepancies:

• Standardize assay protocols (e.g., consistent cell lines, incubation times).
• Validate results using orthogonal methods (e.g., fluorescence-based binding assays vs. enzymatic activity tests) .

What safety protocols should be followed when handling this compound in laboratory settings?

Basic Research Question

• PPE : Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact.
• Ventilation : Use fume hoods for weighing and synthesis to prevent inhalation of fine particles.
• Waste Disposal : Segregate halogenated waste and consult certified disposal services for hazardous byproducts .

How does the difluoromethyl substituent influence physicochemical properties compared to non-fluorinated analogs?

Advanced Research Question
The difluoromethyl group enhances:

• Lipophilicity : Increased logP improves membrane permeability (critical for in vivo studies).
• Metabolic Stability : Fluorine’s electronegativity reduces oxidative metabolism, prolonging half-life.
• Acidity : The -CF₂H group (pKa ~4.5) may affect solubility in aqueous buffers. Comparative studies with non-fluorinated analogs (e.g., methyl-substituted imidazoles) reveal these differences .

What strategies improve the solubility and stability of this compound in aqueous solutions for in vitro assays?

Advanced Research Question

• Salt Formation : The dihydrochloride salt inherently improves water solubility. Further stabilization can be achieved via lyophilization.
• Co-solvents : Use DMSO (≤10%) or cyclodextrins to maintain solubility without denaturing proteins.
• pH Adjustment : Buffers (pH 4–6) prevent amine protonation loss and precipitation .

How can computational tools predict this compound’s binding affinity to target proteins, and what validation methods are recommended?

Advanced Research Question

• Molecular Docking : Tools like AutoDock Vina or Schrödinger Glide can model interactions with targets (e.g., EGFR kinase domain). Focus on hydrogen bonding with the imidazole nitrogen and hydrophobic contacts with the difluoromethyl group .
• Validation :
  • Compare docking scores with experimental IC₅₀ values from enzyme inhibition assays.
  • Use MD simulations (AMBER/GROMACS) to assess binding stability over time .